Cas no 1805168-31-3 (3-Bromo-6-(difluoromethyl)-2-methoxypyridine-4-sulfonyl chloride)

3-Bromo-6-(difluoromethyl)-2-methoxypyridine-4-sulfonyl chloride is a highly reactive sulfonyl chloride derivative with significant utility in organic synthesis and pharmaceutical chemistry. Its structure features a bromo substituent at the 3-position and a difluoromethyl group at the 6-position, enhancing its electrophilic character and enabling selective functionalization. The methoxy group at the 2-position contributes to steric and electronic modulation, while the sulfonyl chloride moiety serves as a versatile intermediate for nucleophilic substitution reactions, particularly in the synthesis of sulfonamides and sulfonate esters. This compound is valued for its stability under controlled conditions and its ability to act as a key building block in the development of bioactive molecules, including agrochemicals and pharmaceuticals. Its unique substitution pattern allows for precise structural modifications in complex synthetic pathways.
3-Bromo-6-(difluoromethyl)-2-methoxypyridine-4-sulfonyl chloride structure
1805168-31-3 structure
Product Name:3-Bromo-6-(difluoromethyl)-2-methoxypyridine-4-sulfonyl chloride
CAS No:1805168-31-3
MF:C7H5BrClF2NO3S
MW:336.538305997849
CID:4862048
Update Time:2025-07-02

3-Bromo-6-(difluoromethyl)-2-methoxypyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-6-(difluoromethyl)-2-methoxypyridine-4-sulfonyl chloride
    • Inchi: 1S/C7H5BrClF2NO3S/c1-15-7-5(8)4(16(9,13)14)2-3(12-7)6(10)11/h2,6H,1H3
    • InChI Key: GUDWZKHVBKNRGV-UHFFFAOYSA-N
    • SMILES: BrC1=C(N=C(C(F)F)C=C1S(=O)(=O)Cl)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 337
  • XLogP3: 2.5
  • Topological Polar Surface Area: 64.599

3-Bromo-6-(difluoromethyl)-2-methoxypyridine-4-sulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029058979-1g
3-Bromo-6-(difluoromethyl)-2-methoxypyridine-4-sulfonyl chloride
1805168-31-3 97%
1g
$1,519.80 2022-04-01

3-Bromo-6-(difluoromethyl)-2-methoxypyridine-4-sulfonyl chloride Related Literature

Additional information on 3-Bromo-6-(difluoromethyl)-2-methoxypyridine-4-sulfonyl chloride

Professional Introduction to 3-Bromo-6-(difluoromethyl)-2-methoxypyridine-4-sulfonyl chloride (CAS No. 1805168-31-3)

3-Bromo-6-(difluoromethyl)-2-methoxypyridine-4-sulfonyl chloride, with the CAS number 1805168-31-3, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of a bromo substituent, a difluoromethyl group, and a methoxy group on the pyridine ring, along with a sulfonyl chloride functionality, make it a versatile building block for further chemical modifications.

The< strong>3-Bromo-6-(difluoromethyl)-2-methoxypyridine-4-sulfonyl chloride molecule exhibits remarkable reactivity due to its sulfonyl chloride group, which readily participates in nucleophilic substitution reactions. This property is particularly valuable in medicinal chemistry, where it can be used to introduce sulfonyl groups into target molecules, enhancing their binding affinity and pharmacological activity. The bromo substituent on the pyridine ring further adds to its synthetic utility, allowing for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are essential for constructing complex molecular architectures.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various disease pathways. The< strong>3-Bromo-6-(difluoromethyl)-2-methoxypyridine-4-sulfonyl chloride has been explored in several research studies as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases. These kinases play a critical role in signal transduction pathways and are frequently dysregulated in cancer and inflammatory diseases. By incorporating this compound into drug candidates, researchers aim to develop selective inhibitors that can modulate these pathways effectively.

One notable application of< strong>3-Bromo-6-(difluoromethyl)-2-methoxypyridine-4-sulfonyl chloride is in the synthesis of potent antiviral agents. The difluoromethyl group is known to enhance metabolic stability and bioavailability of drug molecules, making it an attractive feature for antiviral drug design. Recent studies have demonstrated its utility in generating novel pyridine-based scaffolds that exhibit inhibitory activity against viral proteases and polymerases. These findings highlight the potential of this compound as a lead structure for further optimization towards developing next-generation antiviral therapies.

The< strong>3-Bromo-6-(difluoromethyl)-2-methoxypyridine-4-sulfonyl chloride also finds applications in agrochemical research. Its structural features make it a valuable precursor for synthesizing herbicides and fungicides that target specific enzymatic pathways in plants. By leveraging its reactivity, researchers can develop compounds that selectively inhibit plant growth regulators or pathogenic enzymes, thereby improving crop protection strategies. The incorporation of fluorinated moieties into agrochemicals is known to enhance their efficacy and environmental profile, making this compound an attractive choice for sustainable agricultural solutions.

In conclusion, the< strong>3-Bromo-6-(difluoromethyl)-2-methoxypyridine-4-sulfonyl chloride (CAS No. 1805168-31-3) is a multifunctional intermediate with broad applications in pharmaceutical and agrochemical research. Its unique structural attributes and reactivity make it an indispensable tool for synthetic chemists working on the development of novel bioactive molecules. As research continues to uncover new therapeutic targets and sustainable agricultural practices, the importance of this compound is likely to grow further, driving innovation across multiple scientific disciplines.

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